N-(3-ethynylphenyl)-2-(4-{[(3-ethynylphenyl)amino]carbonyl}phenyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: N-(3-ethynylphenyl)-2-[4-[(3-ethynylphenyl)carbamoyl]phenyl]-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C32H19N3O4/c1-3-20-7-5-9-24(17-20)33-29(36)22-11-14-26(15-12-22)35-31(38)27-16-13-23(19-28(27)32(35)39)30(37)34-25-10-6-8-21(4-2)18-25/h1-2,5-19H,(H,33,36)(H,34,37)
• InChI Key: BBDDPTCWTROYTP-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)NC5=CC=CC(=C5)C#C
• Molecular Formula: C32H19N3O4
• Molecular Weight: 509.5 g/mol

Description

The compound is a complex organic molecule that contains multiple functional groups, including an isoindoline group, a carbonyl group, and an ethynylphenyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The isoindoline group, for example, is a heterocyclic compound that consists of a benzene ring fused to a five-membered ring containing a nitrogen atom. The ethynylphenyl group is a phenyl group (a benzene ring) with an ethynyl group (a carbon-carbon triple bond) attached.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some potential reactions based on its structure. The presence of the ethynyl group suggests that it could undergo addition reactions with electrophiles. The carbonyl group could be involved in various reactions such as nucleophilic addition or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the carbonyl group could make it polar, and the aromatic rings could contribute to its stability and potentially make it planar.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. If it shows promise in areas like medicinal chemistry or materials science, future research could focus on optimizing its synthesis, studying its properties in more detail, and exploring its potential uses.